Cas no 147531-38-2 (1H-Indol-3-ol,1-(1-methylethyl)-)

• Product Name: 1H-Indol-3-ol,1-(1-methylethyl)-
• CAS No: 147531-38-2
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 100747
• PubChem ID: 45096655
• Update Time: 2025-04-18

1H-Indol-3-ol,1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-3-ol,1-(1-methylethyl)-
• 1H-Indol-3-ol,1-(1-methylethyl)-(9CI)
• 147531-38-2
• SCHEMBL24403036
• 1-(propan-2-yl)-1H-indol-3-ol
• 1-Isopropyl-1H-indol-3-ol

• Inchi： 1S/C11H13NO/c1-8(2)12-7-11(13)9-5-3-4-6-10(9)12/h3-8,13H,1-2H3
• InChI Key： RCMQBRNTNSWTTL-UHFFFAOYSA-N
• SMILES： OC1=CN(C2C=CC=CC=21)C(C)C

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 25.16